Cas no 1805300-91-7 (2,4,6-Trichloro-3-(trifluoromethoxy)pyridine)

• Product Name: 2,4,6-Trichloro-3-(trifluoromethoxy)pyridine
• CAS No: 1805300-91-7
• MF: C₆HCl₃F₃NO
• MW: 266.432449102402
• CID: 4926631
• Update Time: 2025-05-23

2,4,6-Trichloro-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Trichloro-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C6HCl3F3NO/c7-2-1-3(8)13-5(9)4(2)14-6(10,11)12/h1H
• InChI Key： FFTQGVAPXQVHHH-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=C(C=1OC(F)(F)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 203
• XLogP3: 4.6
• Topological Polar Surface Area: 22.1

Additional information on 2,4,6-Trichloro-3-(trifluoromethoxy)pyridine

Recent Advances in the Study of 2,4,6-Trichloro-3-(trifluoromethoxy)pyridine (CAS: 1805300-91-7)

2,4,6-Trichloro-3-(trifluoromethoxy)pyridine (CAS: 1805300-91-7) is a halogenated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. Recent studies have explored its role as a key intermediate in the synthesis of agrochemicals, pharmaceuticals, and other specialty chemicals. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential industrial applications.

One of the most notable advancements in the study of 2,4,6-Trichloro-3-(trifluoromethoxy)pyridine is its improved synthetic routes. Researchers have developed more efficient and environmentally friendly methods for its production, reducing the reliance on hazardous reagents and minimizing waste generation. For instance, a recent study published in the Journal of Organic Chemistry demonstrated a novel catalytic approach that significantly enhances the yield and purity of the compound while lowering production costs. This breakthrough is expected to facilitate its broader adoption in industrial applications.

In addition to its synthetic utility, 2,4,6-Trichloro-3-(trifluoromethoxy)pyridine has shown promising biological activities. Preliminary studies indicate that it may serve as a precursor for the development of new antimicrobial and antifungal agents. A 2023 study in the European Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent activity against drug-resistant bacterial strains, suggesting its potential in addressing the growing challenge of antibiotic resistance. Further research is underway to elucidate the mechanism of action and optimize the pharmacological properties of these derivatives.

The compound's unique chemical structure also makes it a valuable building block in the design of advanced materials. Recent investigations have explored its incorporation into polymers and coatings, where it imparts desirable properties such as thermal stability and chemical resistance. For example, a study in ACS Applied Materials & Interfaces highlighted its use in the development of high-performance coatings for industrial equipment, demonstrating enhanced durability under extreme conditions. These findings underscore the versatility of 2,4,6-Trichloro-3-(trifluoromethoxy)pyridine beyond its traditional applications.

Despite these promising developments, challenges remain in the widespread adoption of 2,4,6-Trichloro-3-(trifluoromethoxy)pyridine. Regulatory considerations, particularly regarding its environmental impact and toxicity profile, require further evaluation. Ongoing research aims to address these concerns by developing safer derivatives and improving waste management practices during production. Collaborative efforts between academia and industry will be crucial in overcoming these hurdles and unlocking the full potential of this compound.

In conclusion, 2,4,6-Trichloro-3-(trifluoromethoxy)pyridine (CAS: 1805300-91-7) represents a versatile and valuable compound with significant applications in agrochemicals, pharmaceuticals, and materials science. Recent advancements in its synthesis and biological activity highlight its potential to address critical challenges in these fields. However, continued research is needed to optimize its properties and ensure its safe and sustainable use. This research brief provides a snapshot of the current state of knowledge and underscores the importance of further investigation into this promising compound.